5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C13H18N2O4S/c1-3-8-7(2)20-13(11(8)12(14)19)15-9(16)5-4-6-10(17)18/h3-6H2,1-2H3,(H2,14,19)(H,15,16)(H,17,18)
• InChI Key: VCNWQHCSJNKBAO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)CCCC(=O)O)C
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid, also known as AMPTA, is a thienylalanine derivative that has been found to exhibit promising biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid involves the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme that plays a crucial role in the de novo pyrimidine synthesis pathway. By inhibiting DHODH, 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid disrupts the synthesis of DNA and RNA, leading to the inhibition of cancer cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has also been found to exhibit anti-inflammatory and immunomodulatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as modulate the activity of immune cells such as T cells and macrophages.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid in lab experiments is its high potency and selectivity towards DHODH, which allows for precise targeting of cancer cells. However, one limitation is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid. One area of interest is the development of novel formulations or delivery methods to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in other disease states. Finally, the development of more potent and selective DHODH inhibitors based on the structure of 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid may hold promise for the treatment of cancer and other diseases.

Synthesis Methods

5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid can be synthesized via the reaction of 3-(aminocarbonyl)-4-ethyl-5-methyl-2-thiophenecarboxylic acid with N-hydroxysuccinimide and N,N'-dicyclohexylcarbodiimide in the presence of N,N-diisopropylethylamine. The resulting intermediate is then treated with 2-amino-4-methylpentanoic acid to yield 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid.

Scientific Research Applications

5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, 5-{[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been found to induce apoptosis, or programmed cell death, in cancer cells.